Cas no 1806576-53-3 (Benzoic acid, 2-fluoro-3-formyl-, ethyl ester)

• Product Name: Benzoic acid, 2-fluoro-3-formyl-, ethyl ester
• CAS No: 1806576-53-3
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• MDL: MFCD28795850
• CID: 5211105
• PubChem ID: 87458684
• Update Time: 2025-05-20

Benzoic acid, 2-fluoro-3-formyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-3-formyl-, ethyl ester
• ethyl 2-fluoro-3-formylbenzoate

• MDL： MFCD28795850
• Inchi： 1S/C10H9FO3/c1-2-14-10(13)8-5-3-4-7(6-12)9(8)11/h3-6H,2H2,1H3
• InChI Key： MNWOSVSZIOYODR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(C=O)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-fluoro-3-formyl-, ethyl ester

Benzoic Acid, 2-Fluoro-3-Formyl-, Ethyl Ester: A Comprehensive Overview

Benzoic acid, 2-fluoro-3-formyl-, ethyl ester, also known by its CAS number 1806576-53-3, is a chemically synthesized compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is a derivative of benzoic acid, with specific substituents that confer unique chemical and physical properties.

The structure of benzoic acid, 2-fluoro-3-formyl-, ethyl ester consists of a benzene ring substituted with a fluoro group at the 2-position and a formyl group at the 3-position. The carboxylic acid group of benzoic acid is converted into an ethyl ester, which enhances its solubility in organic solvents and facilitates its use in various chemical reactions. The presence of the fluoro group introduces electron-withdrawing effects, while the formyl group adds additional reactivity to the molecule.

Recent studies have highlighted the potential of benzoic acid derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The substitution pattern on the benzene ring plays a crucial role in determining the bioactivity of these compounds. For instance, the fluoro substitution at the 2-position has been shown to enhance the binding affinity of certain drugs to their target receptors.

In terms of synthesis, benzoic acid, 2-fluoro-3-formyl-, ethyl ester can be prepared through a series of well-established organic reactions. The starting material is typically fluorobenzaldehyde, which undergoes further functionalization to introduce the formyl and ethoxy groups. The reaction conditions are optimized to ensure high yields and purity of the final product.

The application of this compound extends beyond pharmaceuticals; it has also been explored in the development of advanced materials such as organic semiconductors and sensors. Its unique electronic properties make it a promising candidate for use in flexible electronics and optoelectronic devices.

In conclusion, benzoic acid, 2-fluoro-3-formyl-, ethyl ester (CAS No: 1806576-53-3) is a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemistry.